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Compound of Interest

Compound Name: Palmitic acid-13C sodium

Cat. No.: B12420528 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Palmitic acid, a common 16-carbon saturated fatty acid, is a key molecule in various biological

processes, from energy metabolism to cellular signaling. Stable isotope-labeled palmitic acid,

such as Palmitic Acid-¹³C Sodium Salt, serves as an invaluable tool for researchers. It is widely

used as a tracer in metabolic flux analysis and as an internal standard for quantitative analysis

by mass spectrometry (GC-MS or LC-MS) and NMR. Proper preparation of a stock solution is a

critical first step for the successful application of this reagent in experimental workflows. This

document provides a detailed protocol for the preparation, storage, and handling of Palmitic

Acid-¹³C Sodium Salt stock solutions.

Quantitative Data Summary
The following table summarizes the key quantitative information for various isotopically labeled

forms of palmitic acid sodium salt. Researchers should always refer to the certificate of analysis

provided by the supplier for lot-specific information.
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Property Value Notes

Molecular Formula C₁₅¹³CH₃₁NaO₂ For single ¹³C label.

¹³C₁₆H₃₁NaO₂ For fully labeled palmitic acid.

Molecular Weight ~279.40 g/mol For single ¹³C label.

~294.29 g/mol For fully labeled palmitic acid.

~278.4 g/mol
For unlabeled sodium

palmitate.

Purity ≥95% - ≥98%
Varies by supplier and specific

product.

Isotopic Purity ≥99 atom % ¹³C
Common for commercially

available reagents.

Solubility (Methanol) Slightly soluble (0.1-1 mg/mL)
For unlabeled sodium

palmitate.

Storage of Solid Room temperature

May vary by supplier; always

check the certificate of

analysis.

Stock Solution Storage
-20°C for 1 month, -80°C for 6

months

Recommended for the free

acid form; similar precautions

are advised for the sodium salt

solution.

Experimental Protocols
Protocol 1: Basic Aqueous Stock Solution Preparation
This protocol is suitable for applications where the sodium salt can be directly dissolved in an

aqueous buffer.

Materials:

Palmitic Acid-¹³C Sodium Salt (solid)
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Nuclease-free water or appropriate sterile buffer (e.g., PBS)

Sterile conical tubes or vials

Water bath or heating block

Vortex mixer

Sterile filters (0.22 µm)

Procedure:

Pre-warm the Solvent: Heat the desired solvent (e.g., nuclease-free water) to 70-80°C. This

is crucial for dissolving the sodium salt of the long-chain fatty acid.

Weigh the Compound: In a sterile tube, carefully weigh the desired amount of Palmitic Acid-

¹³C Sodium Salt.

Dissolution: Add the pre-warmed solvent to the solid to achieve the target concentration. A

concentration of 10-20 mM is a common starting point for a stock solution.

Vortex and Heat: Tightly cap the tube and vortex vigorously. Place the tube in the 70-80°C

water bath for 15-20 minutes, with intermittent vortexing, until the solid is completely

dissolved. The solution should be clear.

Sterile Filtration: Once the solution has cooled to room temperature, sterile filter it using a

0.22 µm syringe filter into a fresh sterile tube.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -20°C for short-term storage (up to 1

month) or at -80°C for long-term storage (up to 6 months).

Protocol 2: Preparation of a BSA-Complexed Stock
Solution for Cell Culture
For most cell-based applications, it is essential to complex the palmitic acid to a carrier protein

like bovine serum albumin (BSA) to ensure its solubility and bioavailability in culture media.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12420528?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials:

Palmitic Acid-¹³C Sodium Salt (solid)

Ethanol (100%, non-denatured)

Fatty acid-free BSA

Cell culture medium (e.g., DMEM) or a suitable buffer (e.g., PBS)

Sterile conical tubes

Water bath or heating block

Vortex mixer

Sterile filters (0.22 µm)

Procedure:

Prepare a High-Concentration Ethanolic Stock:

Dissolve the Palmitic Acid-¹³C Sodium Salt in 100% ethanol to create a high-concentration

primary stock (e.g., 500 mM).

Heat the solution at 65-70°C to ensure complete dissolution.

Prepare a BSA Solution:

Prepare a 10% (w/v) solution of fatty acid-free BSA in your desired cell culture medium or

buffer.

Warm the BSA solution to 37°C in a water bath.

Complexation of Palmitic Acid to BSA:

While vortexing the warm BSA solution, slowly add the ethanolic palmitic acid stock to the

BSA solution to achieve the desired final concentration and molar ratio. A common molar

ratio of palmitate to BSA is between 3:1 and 6:1.
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For example, to make a 5 mM palmitate stock with a ~3.2:1 molar ratio, add 10 µL of a

500 mM ethanolic palmitate stock to 990 µL of a 10% BSA solution.

Incubation: Incubate the mixture in a shaking water bath at 37°C for at least 1 hour to allow

for the complexation of the fatty acid to the BSA.

Sterile Filtration and Storage:

Sterile filter the final BSA-complexed stock solution through a 0.22 µm filter.

Aliquot and store at -20°C. Before use in cell culture, thaw and warm to 37°C.

Visualizations
Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing a basic aqueous stock solution.

Palmitic Acid's Role in ER Stress Signaling
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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